Cas no 2228646-19-1 (1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol)

• Product Name: 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol
• CAS No: 2228646-19-1
• MF: C₉H₁₁BrN₂O₃
• MW: 275.099241495132
• CID: 6508654
• PubChem ID: 165758887
• Update Time: 2025-10-28

1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol
• 2228646-19-1
• EN300-2004024

• Inchi： 1S/C9H11BrN2O3/c1-9(13,5-11)7-3-2-6(10)4-8(7)12(14)15/h2-4,13H,5,11H2,1H3
• InChI Key： YXJZLTJZFSTPBM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)[N+](=O)[O-])C(C)(CN)O

Computed Properties

• Exact Mass: 273.99530g/mol
• Monoisotopic Mass: 273.99530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 92.1Ų

Additional information on 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol

1-Amino-2-(4-Bromo-2-Nitrophenyl)propan-2-ol (CAS No. 2228646-19-1): An Overview of a Promising Compound in Medicinal Chemistry

1-Amino-2-(4-bromo-2-nitrophenyl)propan-2-ol (CAS No. 2228646-19-1) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino, bromo, and nitrophenyl functionalities, exhibits a diverse range of biological activities, making it a valuable candidate for further research and development.

The chemical structure of 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol consists of a propanol backbone with an amino group attached to the primary carbon and a substituted nitrophenyl group attached to the secondary carbon. The presence of the bromo substituent on the nitrophenyl ring adds an additional layer of complexity and reactivity, which can be harnessed for various medicinal purposes.

Recent studies have highlighted the potential of 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol in several therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol can effectively inhibit the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease.

In addition to its neuroprotective effects, 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol has also shown promise in cancer research. Preclinical studies have indicated that the compound possesses antiproliferative and proapoptotic activities against various cancer cell lines. Specifically, it has been found to induce apoptosis in human breast cancer cells by activating the intrinsic apoptotic pathway. This finding suggests that 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol could be a potential lead compound for the development of novel anticancer agents.

The pharmacological profile of 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol is further enhanced by its favorable physicochemical properties. The compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation and delivery. Moreover, it has been shown to have acceptable bioavailability and stability, making it suitable for in vivo studies and clinical trials.

To further explore the therapeutic potential of 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol, ongoing research is focused on optimizing its structure through chemical modifications. For example, substituting different functional groups on the nitrophenyl ring or altering the length of the propanol backbone can lead to compounds with enhanced potency and selectivity. These efforts are aimed at developing more effective derivatives with improved pharmacological profiles.

In conclusion, 1-amino-2-(4-bromo-2-nitrophenyl)propan-2-ol (CAS No. 2228646-19-1) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and therapeutic benefits of this compound will be uncovered, paving the way for innovative treatments in various medical fields.